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Compound of Interest

Compound Name: Majantol

Cat. No.: B026346 Get Quote

Majantol®, a synthetic fragrance ingredient, is prized in the cosmetic and perfume industries

for its fresh, floral scent reminiscent of lily of the valley.[1][2][3] This guide provides a detailed

overview of its chemical structure and properties for researchers, scientists, and professionals

in drug development and materials science.

Chemical Identity and Nomenclature
Majantol is systematically known as 2,2-dimethyl-3-(3-methylphenyl)propan-1-ol.[2][4][5][6] It is

also referred to by several synonyms, including β,β,3-Trimethylbenzenepropanol and 2,2-

Dimethyl-3-(3-tolyl)propan-1-ol.[5][7] The compound is registered under the CAS Number

103694-68-4.[1][3][4][5][7][8][9]

The molecular formula of Majantol is C₁₂H₁₈O, and it has a molecular weight of approximately

178.27 g/mol .[4][5][7][9]
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Identifier Value

IUPAC Name
2,2-dimethyl-3-(3-methylphenyl)propan-1-ol[2][4]

[5][6]

CAS Number 103694-68-4[1][3][4][5][7][8][9]

Molecular Formula C₁₂H₁₈O[3][4][5][7][9]

Molecular Weight 178.27 g/mol [4][5][7][9]

Canonical SMILES OCC(C)(C)CC1=CC=CC(C)=C1[7]

InChI
InChI=1S/C12H18O/c1-10-5-4-6-11(7-10)8-

12(2,3)9-13/h4-7,13H,8-9H2,1-3H3[6][7]

Synonyms
Benzenepropanol, β,β,3-trimethyl-; 2,2-

Dimethyl-3-(3-tolyl)propan-1-ol; Lilivol[5][7][8]

Physicochemical Properties
Majantol is a colorless substance that can exist as a liquid or a solid, with a melting point of

24°C.[3][5][9] Its boiling point is reported to be in the range of 277°C to 290°C.[1][5][10][11] The

compound has limited solubility in water.[11]
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Property Value

Physical State Colorless liquid to solid[3][5]

Boiling Point 277 - 290 °C[1][5][10][11]

Melting Point 24 °C[9]

Flash Point ~93 °C[3][10]

Specific Gravity 0.9430 - 0.9855 @ 25°C[3][8]

Refractive Index 1.516 - 1.520 @ 20°C[3][5]

Vapor Pressure 0.002 mmHg @ 25°C[1]

Water Solubility 265.8 mg/L @ 25°C[11]

Log P 3.38[9]

Purity (GC) ≥ 98%[3][5]

Molecular Structure
The chemical structure of Majantol features a propanol backbone substituted with two methyl

groups at the second carbon (C2) and a 3-methylphenyl (m-tolyl) group at the third carbon

(C3). The primary alcohol group (-OH) is located at the first carbon (C1). This structure

contributes to its characteristic floral scent and its properties as a fragrance ingredient.

Below is a two-dimensional representation of the Majantol molecule.
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2D Chemical Structure of Majantol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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